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Compound of Interest

Compound Name: TVB-3166

Cat. No.: B15577848

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of TVB-3166, a potent and selective inhibitor of Fatty Acid Synthase (FASN), in a xenograft
mouse model. The information is intended to guide researchers in designing and executing
preclinical studies to evaluate the anti-tumor efficacy of this compound.

Introduction

Fatty Acid Synthase (FASN) is a critical enzyme in the de novo synthesis of fatty acids. In many
types of cancer, FASN is overexpressed and has been identified as a metabolic oncogene that
plays a significant role in tumor growth and survival.[1][2] This makes FASN an attractive target
for cancer therapy.[1] TVB-3166 is an orally available, reversible, and selective FASN inhibitor.
[3][4] It has been shown to induce apoptosis in tumor cells and inhibit tumor growth in in-vivo
xenograft models.[4][5][6] Preclinical studies have demonstrated that TVB-3166 can modulate
lipid synthesis, signal transduction, cell cycle, and apoptosis pathways in both in vitro and in
vivo models.[6]

Mechanism of Action

TVB-3166 functions by inhibiting FASN, the enzyme responsible for the terminal steps in the
synthesis of long-chain saturated fatty acids.[6] This inhibition leads to a depletion of palmitate,
a key building block for more complex lipids required for cell membrane formation and energy
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storage. The anti-tumor effects of TVB-3166 are believed to be mediated through multiple
mechanisms:

 Disruption of Lipid Rafts and Signaling: FASN inhibition by TVB-3166 disrupts the
architecture of lipid rafts in the cell membrane. This can alter the localization and function of
important signaling proteins.[6][7]

e Inhibition of Key Signaling Pathways: TVB-3166 has been shown to inhibit critical cancer-
promoting signaling pathways, including the PI3K-AKT-mTOR and (-catenin pathways.[4][6]

[7]

 Induction of Apoptosis: By depleting necessary lipids and disrupting signaling, TVB-3166 can
induce programmed cell death (apoptosis) in cancer cells.[3][4][6]

o Modulation of Gene Expression: The compound can alter the expression of genes involved
in metabolism, proliferation, and survival pathways.[6][8]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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